Cas no 850429-54-8 (2-Bromo-1-ethoxymethylimidazole)
2-Bromo-1-ethoxymethylimidazole is a brominated imidazole derivative featuring an ethoxymethyl substituent at the 1-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and the ethoxymethyl group enhances its reactivity, making it a versatile building block for nucleophilic substitution and cross-coupling reactions. Its stability under controlled conditions ensures consistent performance in synthetic applications. The compound is typically handled under inert conditions to preserve its integrity. Researchers value this reagent for its efficiency in constructing complex heterocyclic frameworks, contributing to advancements in medicinal and materials chemistry.
850429-54-8 structure
Product Name:2-Bromo-1-ethoxymethylimidazole
CAS No:850429-54-8
MF:C6H9BrN2O
MW:205.052460432053
MDL:MFCD04038915
CID:734316
PubChem ID:2773257
Update Time:2025-09-26
2-Bromo-1-ethoxymethylimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(ethoxymethyl)-1H-imidazole
- 2-Bromo-1-(ethoxymethyl)imidazole
- 1H-Imidazole,2-bromo-1-(ethoxymethyl)-
- 2-Bromo-1-ethoxymethylimidazole
- A841073
- D95978
- AKOS015949487
- FT-0687395
- MFCD04038915
- Q-103116
- CS-0089823
- AB17205
- 850429-54-8
- DTXSID00378312
- AS-63476
-
- MDL： MFCD04038915
- Inchi： 1S/C6H9BrN2O/c1-2-10-5-9-4-3-8-6(9)7/h3-4H,2,5H2,1H3
- InChI Key： FZLPPSCLJGMJCZ-UHFFFAOYSA-N
- SMILES： BrC1=NC=CN1COCC
Computed Properties
- Exact Mass: 203.99000
- Monoisotopic Mass: 203.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.52
- Boiling Point: 271.4°C at 760 mmHg
- Flash Point: 117.9°C
- Refractive Index: 1.56
- Water Partition Coefficient: Very slightly soluble in water (11 g/L at 25°C).
- PSA: 27.05000
- LogP: 1.63960
2-Bromo-1-ethoxymethylimidazole Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
2-Bromo-1-ethoxymethylimidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-1-ethoxymethylimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187403-5g |
2-bromo-1-(ethoxymethyl)-1H-imidazole |
850429-54-8 | 95+% | 5g |
$1029 | 2021-08-05 | |
| Chemenu | CM187403-250mg |
2-bromo-1-(ethoxymethyl)-1H-imidazole |
850429-54-8 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM187403-1g |
2-bromo-1-(ethoxymethyl)-1H-imidazole |
850429-54-8 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM187403-5g |
2-bromo-1-(ethoxymethyl)-1H-imidazole |
850429-54-8 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR10363-500mg |
2-Bromo-1-(ethoxymethyl)-1H-imidazole |
850429-54-8 | 500mg |
£160.00 | 2023-09-02 | ||
| abcr | AB150505-1 g |
2-Bromo-1-ethoxymethylimidazole, 97%; . |
850429-54-8 | 97% | 1g |
€288.50 | 2023-05-09 | |
| abcr | AB150505-5 g |
2-Bromo-1-ethoxymethylimidazole, 97%; . |
850429-54-8 | 97% | 5g |
€994.00 | 2023-05-09 | |
| Alichem | A069002551-5g |
2-Bromo-1-(ethoxymethyl)-1H-imidazole |
850429-54-8 | 97% | 5g |
$532.00 | 2023-08-31 | |
| eNovation Chemicals LLC | D767398-1g |
2-Bromo-1-(ethoxymethyl)-1H-imidazole |
850429-54-8 | 95% | 1g |
$425 | 2024-06-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51860-1g |
2-Bromo-1-(ethoxymethyl)imidazole, 97% |
850429-54-8 | 97% | 1g |
￥3249.00 | 2023-03-01 |
2-Bromo-1-ethoxymethylimidazole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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